Cas no 400608-31-3 (Benzene, 1,3-dimethoxy-5-[(4-methoxyphenyl)ethynyl]-)

Benzene, 1,3-dimethoxy-5-[(4-methoxyphenyl)ethynyl]- structure
400608-31-3 structure
Product Name:Benzene, 1,3-dimethoxy-5-[(4-methoxyphenyl)ethynyl]-
CAS No:400608-31-3
MF:C17H16O3
MW:268.307145118713
CID:2825811
PubChem ID:11673405
Update Time:2025-04-21

Benzene, 1,3-dimethoxy-5-[(4-methoxyphenyl)ethynyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1,3-dimethoxy-5-[(4-methoxyphenyl)ethynyl]-
    • SCHEMBL673820
    • 400608-31-3
    • DTXSID70470413
    • Inchi: 1S/C17H16O3/c1-18-15-8-6-13(7-9-15)4-5-14-10-16(19-2)12-17(11-14)20-3/h6-12H,1-3H3
    • InChI Key: GOPIJZBYBMAVGB-UHFFFAOYSA-N
    • SMILES: O(C)C1C=C(C=C(C#CC2C=CC(=CC=2)OC)C=1)OC

Computed Properties

  • Exact Mass: 268.109944368Da
  • Monoisotopic Mass: 268.109944368Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 334
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 27.7Ų
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